Cas no 6945-81-9 (Benzene,1,3-dinitro-2-(3-nitrophenoxy)-)

• Product Name: Benzene,1,3-dinitro-2-(3-nitrophenoxy)-
• CAS No: 6945-81-9
• MF: C₁₂H₇N₃O₇
• MW: 305.199882745743
• CID: 526221
• PubChem ID: 243226
• Update Time: 2025-04-19

Benzene,1,3-dinitro-2-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dinitro-2-(3-nitrophenoxy)-
• 1,3-dinitro-2-(3-nitrophenoxy)benzene
• 6945-81-9
• DTXSID10287805
• NSC 52577
• NSC-52577
• NSC52577

• Inchi： 1S/C12H7N3O7/c16-13(17)8-3-1-4-9(7-8)22-12-10(14(18)19)5-2-6-11(12)15(20)21/h1-7H
• InChI Key： NZSFSIIPYKWUNS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.02841
• Monoisotopic Mass: 305.02839957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 138.65